Cas no 23439-87-4 (6-Hydroxy-pyrrolo3,4-bpyridine-5,7-dione)

• Product Name: 6-Hydroxy-pyrrolo3,4-bpyridine-5,7-dione
• CAS No: 23439-87-4
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• MDL: MFCD11865269
• CID: 253271
• PubChem ID: 13692716
• Update Time: 2025-10-31

6-Hydroxy-pyrrolo3,4-bpyridine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione
• 5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione,6-hydroxy-
• 6-hydroxypyrrolo[3,4-b]pyridine-5,7-dione
• N-Hydroxy-chinolinimid
• N-hydroxyquinolinic imide
• N-hydroxyquinolinimide
• BS-49715
• MFCD11865269
• A912875
• CS-0081576
• D74337
• 6-Hydroxy-pyrrolo[3,4-b]pyridine-5,7-dione
• N-Hydroxy-2,3-pyridinedicarboximide
• SCHEMBL5031312
• DTXSID50546847
• 5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione, 6-hydroxy-
• 6-hydroxypyrrolo[3, 4-b]pyridine-5, 7-dione
• 23439-87-4
• BP-22095
• DB-350510
• 6-Hydroxy-pyrrolo3,4-bpyridine-5,7-dione

• MDL： MFCD11865269
• Inchi： 1S/C7H4N2O3/c10-6-4-2-1-3-8-5(4)7(11)9(6)12/h1-3,12H
• InChI Key： XCLIICWPGQIRDA-UHFFFAOYSA-N
• SMILES： ON1C(C2=C(C=CC=N2)C1=O)=O

Computed Properties

• Exact Mass: 164.02200
• Monoisotopic Mass: 164.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.768
• Boiling Point: 421.6°C at 760 mmHg
• PSA: 70.50000
• LogP: 0.00470

6-Hydroxy-pyrrolo3,4-bpyridine-5,7-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Hydroxy-pyrrolo3,4-bpyridine-5,7-dione

Introduction to 6-Hydroxy-pyrrolo[3,4-bpyridine-5,7-dione (CAS No: 23439-87-4)

6-Hydroxy-pyrrolo[3,4-bpyridine-5,7-dione, identified by its Chemical Abstracts Service (CAS) number 23439-87-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole-pyridine class of molecules, which are known for their diverse biological activities and potential applications in drug development. The structural features of 6-Hydroxy-pyrrolo[3,4-bpyridine-5,7-dione make it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of 6-Hydroxy-pyrrolo[3,4-bpyridine-5,7-dione consists of a fused ring system comprising a pyrrole ring and a pyridine ring, with hydroxyl and carbonyl functional groups strategically positioned to enhance its reactivity and biological interactions. This unique arrangement allows the compound to engage with biological targets in multiple ways, making it a versatile scaffold for medicinal chemistry innovation.

In recent years, there has been growing interest in exploring the pharmacological potential of 6-Hydroxy-pyrrolo[3,4-bpyridine-5,7-dione due to its ability to modulate various cellular pathways. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. The presence of hydroxyl and carbonyl groups in its structure enables it to participate in hydrogen bonding and other non-covalent interactions, which are crucial for its binding affinity to biological targets.

One of the most compelling aspects of 6-Hydroxy-pyrrolo[3,4-bpyridine-5,7-dione is its potential as a lead compound for the development of novel therapeutic agents. Researchers have been particularly intrigued by its ability to interact with proteins such as kinases and transcription factors, which are often implicated in disease mechanisms. By targeting these key proteins, 6-Hydroxy-pyrrolo[3,4-bpyridine-5,7-dione could potentially disrupt aberrant signaling pathways that contribute to conditions such as cancer and autoimmune disorders.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 6-Hydroxy-pyrrolo[3,4-bpyridine-5,7-dione for their binding affinity to specific biological targets. Molecular docking simulations have shown that this compound can effectively bind to several protein receptors with high specificity. These findings provide a strong rationale for further investigation into its pharmacological properties.

The synthesis of 6-Hydroxy-pyrrolo[3,4-bpyridine-5,7-dione presents both challenges and opportunities for chemists. The construction of the fused ring system requires careful planning to ensure the correct regioisomerization and functional group placement. However, recent methodological advancements have made it possible to synthesize this compound more efficiently and in higher yields. These improvements have opened up new avenues for exploring its synthetic derivatives and analogs.

In addition to its potential therapeutic applications, 6-Hydroxy-pyrrolo[3,4-bpyridine-5,7-dione has also attracted interest as a tool compound for biochemical research. Its unique structural features make it an excellent candidate for studying enzyme mechanisms and protein-ligand interactions. By using this compound as a probe molecule, researchers can gain valuable insights into the function of key biological pathways.

The future prospects for 6-Hydroxy-pyrrolo[3,4-bpyridine-5,7-dione are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between chemists and biologists are essential for translating laboratory findings into clinical applications. As our understanding of this compound grows, so too does the potential for developing novel treatments for a wide range of diseases.

In conclusion,6-Hydroxy-pyrrolo[3,4-bpyridine-5,7-dione (CAS No: 23439-87-4) is a structurally intriguing compound with significant pharmacological potential. Its unique chemical properties make it an attractive candidate for further research in drug discovery and biochemical studies. With continued investigation and innovation,6-Hydroxy-pyrrolo[3,4-bpyridine-5,7-dione is poised to make meaningful contributions to the field of medicinal chemistry.